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Compound of Interest

Compound Name: Org37684

Cat. No.: B1677479 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This document provides essential guidance on the proper disposal procedures for

Org37684, drawing from general principles of chemical waste management.

Disclaimer: The following information is based on general laboratory safety protocols. Specific

disposal procedures for Org37684 are not readily available in the public domain. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department and

the official Safety Data Sheet (SDS) for Org37684 before handling or disposing of this

compound.

Chemical and Physical Properties of Org37684
A summary of the known chemical and physical properties of Org37684 is provided below to

inform safe handling and disposal decisions.
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Property Value Source

Molecular Formula C14H19NO2 [1]

Molecular Weight 233.31 g/mol [1]

IUPAC Name

(3S)-3-[(5-methoxy-2,3-

dihydro-1H-inden-4-

yl)oxy]pyrrolidine

[1]

CAS Number 213007-95-5 [1]

Synonyms

ORG-37,684, (3S)-3-((5-

methoxy-2,3-dihydro-1H-inden-

4-yl)oxy)pyrrolidine

[1]

General Disposal Workflow for Chemical Waste
The following diagram illustrates a standard workflow for the safe disposal of chemical waste in

a laboratory setting. This process is designed to minimize risks to personnel and the

environment.
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A general workflow for the safe disposal of laboratory chemical waste.
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Step-by-Step Disposal Procedures
While specific protocols for Org37684 are unavailable, the following steps outline a standard

and compliant approach to managing its disposal.

1. Waste Identification and Hazard Assessment:

Before beginning any experiment, identify all potential waste streams that will be generated.

Consult the Safety Data Sheet (SDS) for Org37684 to understand its specific hazards,

including toxicity, reactivity, flammability, and environmental risks. If an SDS is not available,

treat the compound as hazardous.

2. Proper Waste Segregation:

Do not mix Org37684 waste with other chemical waste unless explicitly permitted by your

institution's EHS guidelines.

Segregate waste into categories such as solid, liquid, halogenated, non-halogenated, and

acutely toxic.

3. Container Selection and Labeling:

Use chemically compatible containers for waste collection. The container must be in good

condition and have a secure, leak-proof lid.

Label the waste container clearly with the words "Hazardous Waste," the full chemical name

"Org37684," and any other components in the waste stream. Include the date accumulation

started and the responsible researcher's name.

4. Safe Storage:

Store waste containers in a designated, well-ventilated satellite accumulation area that is

secure and away from general laboratory traffic.

Ensure secondary containment is used to prevent spills.

5. Scheduling Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[2][3]

Do not dispose of Org37684 down the drain or in the regular trash.

Personal Protective Equipment (PPE) and
Emergency Procedures
Personal Protective Equipment: When handling Org37684, appropriate personal protective

equipment must be worn. This includes, but is not limited to:

Safety glasses or goggles

A lab coat

Chemically resistant gloves

Emergency Procedures: In the event of a spill or exposure, follow these general procedures

and any specific instructions from the SDS and your institution's emergency plan:

Spill: Evacuate the immediate area and alert others. If the spill is small and you are trained to

handle it, use an appropriate spill kit. For larger spills, contact your EHS department

immediately.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Experimental Protocols
Detailed experimental protocols for the disposal of Org37684 are not available in the public

domain. Researchers must develop a specific disposal plan as part of their experimental
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design, in consultation with their institution's EHS professionals. This plan should be based on

the known properties of the compound and regulatory requirements.

By adhering to these general guidelines and working closely with institutional safety resources,

researchers can ensure the safe and compliant disposal of Org37684, protecting themselves,

their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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